1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(3-pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H15N3O/c1-2-11(16)15-8-3-5-10(9-15)12-13-6-4-7-14-12/h2,4,6-7,10H,1,3,5,8-9H2
• InChI Key: OYUBLYFTLHFFQK-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC(C1)C2=NC=CC=N2
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in the field of scientific research. It is a small molecule that has shown promising results in various studies, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. It has also been shown to modulate the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of oxidative stress in cells, which can lead to the prevention of various diseases. It has also been shown to have anti-inflammatory properties, which can help in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one in lab experiments is its small size, which makes it easy to manipulate and study. It is also relatively stable, which makes it suitable for long-term experiments. However, one of the limitations of using this compound is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of its potential applications in the field of nanotechnology, where it can be used in the development of new materials and devices. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one is a complex process that involves several steps. One of the most common methods used for its synthesis is the reaction of 3-(piperidin-1-yl)prop-2-en-1-one with pyrimidine-2-carboxaldehyde in the presence of a catalyst. The reaction yields 1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one as the final product.

Scientific Research Applications

1-(3-Pyrimidin-2-ylpiperidin-1-yl)prop-2-en-1-one has been extensively studied for its potential applications in various scientific fields. It has shown promising results in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also been studied for its anti-inflammatory and antioxidant properties.